Cas no 31733-58-1 (Benzeneacetamide, 4-amino-N-(phenylmethyl)-)

• Product Name: Benzeneacetamide, 4-amino-N-(phenylmethyl)-
• CAS No: 31733-58-1
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 1448304
• PubChem ID: 20112348
• Update Time: 2025-04-20

Benzeneacetamide, 4-amino-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, 4-amino-N-(phenylmethyl)-
• 31733-58-1
• SCHEMBL6962953
• AKOS000150542
• 2-(4-AMINOPHENYL)-N-BENZYLACETAMIDE

• Inchi： 1S/C15H16N2O/c16-14-8-6-12(7-9-14)10-15(18)17-11-13-4-2-1-3-5-13/h1-9H,10-11,16H2,(H,17,18)
• InChI Key： OUIHBOMOUPBFPP-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)N)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.12638
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12